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Introduction: DAA-1106, chemically known as N-(2,5-dimethoxybenzyl)-N-(5-fluoro-2-
phenoxyphenyl)acetamide, is a potent and selective agonist for the 18 kDa translocator protein
(TSPO), formerly known as the peripheral benzodiazepine receptor (PBR).[1] Its high affinity
and specificity have established it as a critical tool in neuroscience research, particularly as a
radiolabeled ligand for Positron Emission Tomography (PET) imaging of neuroinflammation.[2]
In pathological conditions of the central nervous system, such as Alzheimer's disease,
traumatic brain injury, and encephalitis, the expression of TSPO is significantly upregulated in
activated microglia and astrocytes.[3][4][5] Consequently, radiolabeled DAA-1106 allows for the
in vivo visualization and quantification of these glial cell responses, offering a valuable
biomarker for disease progression and therapeutic response. This technical guide provides a
comprehensive overview of the discovery, synthesis, and proposed signaling pathways of
DAA-1106.

Quantitative Data: Binding Affinity and
Pharmacokinetics

The affinity of DAA-1106 for TSPO has been characterized across various species and
experimental conditions. The following tables summarize key quantitative data from the
literature.
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Table 1: In Vitro Binding Affinity of DAA-1106 for TSPO/PBR

Species/Tissue Radioligand Parameter Value Reference
Rat Brain
_ _ [3H]DAA1106 Kd 0.12 + 0.03 nM [6]
Mitochondria
Rat Brain 161.03 +5.80
_ _ [3H]DAA1106 Bmax . [6]
Mitochondria fmol/mg protein
Rat Brain [11C]DAA1106 Ki 0.043 nM [7118]
Monkey Brain [11C]DAA1106 Ki 0.188 nM [718]
Rat Whole Brain [BH]PK 11195 IC50 0.28 nM 9]
Rat Whole Brain [3H]Ro 5-4864 IC50 0.21 nM 9]
Human Brain
) o Unlabeled )
(High-Affinity Ki 2.8+£0.3nM [10]
_ DAA1106
Binders)
Human Brain
o Unlabeled ]
(Low-Affinity Ki 13.1+1.3nM [10]
_ DAA1106
Binders)
Human Brain
) o Unlabeled ]
(Mixed-Affinity Ki 48+0.4nM [10]
, DAA1106
Binders)

Table 2: Radiosynthesis and Pharmacokinetic Parameters of Radiolabeled DAA-1106
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Ke
. Radiochemi Specific v .
Radiotracer Precursor ] o Observatio Reference
cal Yield Activity
n
High specific
[11C]DAAL10 90-156 GBq/ binding to
DAA-1123 72 + 16% ) [7]
6 pmol PBR in
mouse brain.
Robust
synthesis for
[11C]DAA110 Up to 200 e
DAA-1123 Up to 25% in vivo [11]
6 GBg/umol ) o
imaging in
rabbits.
Automated
Spirocyclic synthesis for
[18F]DAA110 ) 60-100 GBqg/ o
lodonium 6% preclinical [8]
6 . Hmol .
Ylide and clinical
use.

Synthesis Pathway

The synthesis of DAA-1106 involves the preparation of a key precursor, followed by a final
coupling or modification step. The radiosynthesis, particularly for the widely used
[11C]DAA1106, is well-documented.

Proposed Chemical Synthesis of DAA-1106

A plausible synthetic route for DAA-1106, based on available information, is outlined below.
The synthesis of the precursor, DAA-1123 (N-(5-fluoro-2-phenoxyphenyl)-N-(2-hydroxy-5-
methoxybenzyl)-acetamide), is described as a four-step process.[11]
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Synthesis of DAA-1123 (Precursor)

t
‘ Synthesis of DAA-1106

[11C10-Methylation

Crude [11CIDAA-1106

HPLC Purifcation — [11CIDAA-1106 for Injection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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